(1R)-1-cycloheptylethan-1-amine

Core Science & Biosynthesis

Conformational Analysis of Cycloheptyl-Substituted Chiral Amines: A Guide for Drug Discovery

An In-Depth Technical Guide:

Abstract

Cycloheptyl-substituted chiral amines represent a compelling structural motif in medicinal chemistry, offering a unique blend of three-dimensional complexity and lipophilicity that can be harnessed to optimize drug-receptor interactions and pharmacokinetic profiles. However, the inherent flexibility of the seven-membered cycloheptyl ring presents a formidable challenge to conformational analysis.[1][2] Unlike well-behaved six-membered rings, cycloheptane and its derivatives exist as a dynamic equilibrium of multiple low-energy conformers, separated by small energetic barriers.[2][3] A precise understanding of this conformational landscape is not merely an academic exercise; it is critical for rational drug design, as the bioactive conformation that binds to a biological target may not be the lowest-energy state in solution. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for elucidating the conformational preferences of these complex molecules, integrating state-of-the-art experimental and computational methodologies to translate structural insights into actionable drug design strategies.

The Cycloheptyl Conundrum in Drug Design

Chiral amines are foundational building blocks in pharmaceuticals, with estimates suggesting they are present in approximately 40% of commercially available drugs.[4] They serve as critical pharmacophores, chiral auxiliaries, and key intermediates in synthesis.[5][6] The incorporation of a cycloheptyl group onto a chiral amine introduces a sp³-rich, non-planar scaffold that can enhance binding affinity by exploring larger regions of protein binding pockets and improve metabolic stability.

However, the utility of this motif is intrinsically linked to its conformational behavior. The cycloheptane ring lacks the high symmetry of cyclohexane, resulting in a more complex potential energy surface. It navigates a landscape of several key conformational families, primarily the Chair (C), Boat (B), Twist-Chair (TC), and Twist-Boat (TB) forms, which are interconvertible through low-energy pseudorotation pathways.[1][2][3][7] The Twist-Chair is generally considered the most stable conformation for unsubstituted cycloheptane.[7] The attachment of a chiral amine substituent dramatically alters this landscape, making a multi-pronged analytical approach essential.

An Integrated Strategy for Conformational Elucidation

A robust understanding of a flexible molecule like a cycloheptyl-amine requires a synergistic application of experimental techniques, which provide real-world data, and computational methods, which offer an atomic-level view of the entire conformational space. Relying on a single method can lead to an incomplete or misleading picture. For instance, X-ray crystallography reveals the solid-state structure, which may not be the relevant conformation in a biological, aqueous environment, while NMR spectroscopy in solution provides data averaged over all rapidly interconverting conformers.[8]

Below is a workflow illustrating the integration of these key techniques.

Caption: Integrated workflow for conformational analysis.

Experimental Approaches: Capturing Molecular Reality

NMR Spectroscopy: Probing the Solution-State Ensemble

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful experimental technique for studying the conformation of molecules in solution.[9] For flexible systems, the observed NMR parameters (chemical shifts, coupling constants) are a population-weighted average of all conformers in rapid equilibrium.[10]

Key NMR Parameters and Their Significance:

• ³JHH Coupling Constants: Vicinal proton-proton coupling constants are related to the intervening dihedral angle via the Karplus equation.[11] For the cycloheptyl ring, these couplings provide crucial, albeit averaged, information about the ring's pucker and the orientation of the amine substituent (axial vs. equatorial-like).

• Nuclear Overhauser Effect (NOE): NOEs identify protons that are close in space (< 5 Å), regardless of their covalent bonding. For cycloheptyl amines, NOEs can reveal key transannular interactions (e.g., between the amine proton and protons across the ring) and establish the relative orientation of substituents, which are hallmarks of specific conformers.

• Residual Dipolar Couplings (RDCs): For more complex cases, RDCs, measured in a weakly aligning medium, provide long-range structural information about the orientation of bond vectors relative to the magnetic field.[10] This can be invaluable for distinguishing between conformer families that might present similar averaged ³JHH and NOE profiles.

Protocol: Variable Temperature (VT) NMR

A self-validating approach to untangling conformational equilibria is VT-NMR. By lowering the temperature, one can slow the interconversion between conformers.

• Sample Preparation: Dissolve the cycloheptyl-amine in a suitable solvent with a low freezing point (e.g., deuterated methanol, toluene-d8).

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K).

• Cooling and Acquisition: Gradually lower the spectrometer temperature in increments (e.g., 10-20 K). Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Analysis: Observe changes in chemical shifts and coupling constants. Look for the decoalescence of broad peaks into multiple sharp signals at low temperatures. This "freezing out" of individual conformers allows for their direct characterization. The relative integration of the signals at the lowest temperature provides a direct measure of the conformer populations and their Gibbs free energy difference (ΔG).

Single-Crystal X-Ray Crystallography: The Solid-State Benchmark

X-ray crystallography provides an unambiguous, high-resolution 3D structure of a molecule as it exists in a crystal lattice.[12] This technique is the gold standard for determining absolute configuration and provides precise geometric parameters (bond lengths, angles, torsions).[12][13]

Causality in Application:

While powerful, it's crucial to recognize that the crystal structure represents a single, low-energy conformation that is stabilized by crystal packing forces.[8] This conformation may or may not be the most populated or biologically active one in solution. Its primary role in this workflow is to serve as an invaluable benchmark:

• Validation: It provides a highly accurate structure of at least one low-energy conformer, which can be used to validate the accuracy of computational methods (force fields and DFT functionals).

• Starting Point: The crystal structure is an excellent starting point for computational conformational searches and molecular dynamics simulations.

Technique	Information Obtained	Strengths	Limitations
NMR Spectroscopy	Time-averaged data on conformation, connectivity, and dynamics in solution.	Provides data in a biologically relevant state (solution); can measure conformer populations and interconversion kinetics.	Data is an average of all conformers, complicating interpretation for very flexible systems.[10]
X-Ray Crystallography	Precise 3D atomic coordinates, bond lengths, and angles in the solid state.	Provides an unambiguous, high-resolution structure of a single conformer; the gold standard for absolute stereochemistry.[12]	Provides a static picture that may not represent the solution-state or bioactive conformation; requires a suitable single crystal.[8]
Computational Modeling	Geometries, relative energies, and interconversion pathways for all possible conformers.	Can explore the entire conformational energy landscape; predicts structures and energies of unstable or transient species.[8]	Accuracy is highly dependent on the level of theory and force field used; results require experimental validation.[8]
Table 1. Comparative analysis of key analytical techniques.

Computational Chemistry: Mapping the Energy Landscape

Computational modeling is indispensable for mapping the complex potential energy surface of a cycloheptyl ring.[8] It allows us to visualize every possible conformation and calculate its relative stability.

Caption: Simplified cycloheptane conformer interconversion pathways.

Step-by-Step Protocol: A Hybrid Computational Workflow

This protocol leverages the speed of molecular mechanics (MM) for broad searching and the accuracy of Density Functional Theory (DFT) for refinement.

• Initial Conformational Search (Molecular Mechanics):

  • Objective: To efficiently generate a large and diverse set of possible conformers without bias.

  • Methodology: Use a robust conformational search algorithm, such as a Low-Mode Search (LMOD) or a Monte Carlo method, with a suitable molecular mechanics force field (e.g., MMFF94).[14][15] The key is to ensure the search is exhaustive enough to locate all unique low-energy minima.

  • Rationale: MM is computationally inexpensive, allowing for the rapid exploration of the vast conformational space.

• Clustering and Selection:

  • Objective: To identify unique conformers and remove duplicates.

  • Methodology: Cluster the resulting conformers based on a root-mean-square deviation (RMSD) threshold (e.g., 0.5 Å). Select the lowest-energy structure from each cluster for further analysis.

• Geometry Optimization and Energy Calculation (DFT):

  • Objective: To obtain accurate geometries and relative energies for the selected conformers.

  • Methodology: Perform a full geometry optimization on each unique conformer using a reliable DFT method. A functional like B3LYP or ωB97X-D is a good starting point, paired with a basis set such as 6-31G(d) or larger.[15][16] Include a dispersion correction (e.g., -D3) to properly account for non-covalent interactions.

  • Rationale: DFT provides a much more accurate description of the electronic structure and energetics than MM, which is critical for ranking conformer stability.[17]

• Validation and Final Analysis:

  • Objective: To confirm that the optimized structures are true energy minima and to calculate thermodynamic properties.

  • Methodology: Perform a frequency calculation on each optimized structure. The absence of imaginary frequencies confirms a true minimum. From these calculations, extract the Gibbs free energies to estimate the relative populations of the conformers at a given temperature.

  • Self-Validation: If imaginary frequencies are found, it indicates a saddle point (transition state), and the structure should be perturbed along that vibrational mode to find the true connected minima.

Molecular Dynamics (MD) Simulations: Embracing Flexibility

While DFT provides static energy minima, MD simulations offer a dynamic picture of how the molecule behaves over time.

• Why it's used: MD simulations can reveal the pathways and barriers of conformational interconversion and provide a more realistic view of the conformational ensemble in a simulated solvent environment.[1] By using enhanced sampling techniques like metadynamics, one can map the free-energy landscape and identify all metastable states and the transitions between them.[1][2] This is particularly powerful for cycloheptyl systems where pseudorotation barriers are low.

Synthesis and Implications for Drug Development

The ultimate goal of conformational analysis is to guide the design of better drugs. The insights gained directly inform Structure-Activity Relationships (SAR).

• Conformation-Activity Relationship: By understanding the preferred conformations of a series of active and inactive analogs, one can build a hypothesis about the bioactive conformation. For example, if all highly active compounds can easily adopt a specific Twist-Chair conformation where the amine is pseudo-equatorial, but inactive compounds find this conformation energetically unfavorable, this provides a clear design directive.[18][19]

• Conformationally Restricted Analogs: A powerful strategy in medicinal chemistry is to rigidify a flexible molecule to lock it into its bioactive conformation.[19] Insights from the analysis of a flexible cycloheptyl amine can guide the synthesis of more rigid analogs (e.g., by introducing gem-dimethyl groups, unsaturation, or fusing another ring). This can lead to significant gains in potency and selectivity by reducing the entropic penalty of binding.

• Impact on Pharmacokinetics: The three-dimensional shape and polarity of a molecule influence its properties, including lipophilicity (LogP), which in turn affects absorption, distribution, metabolism, and excretion (ADME).[20] For example, a conformation that exposes more polar groups may have different solubility and membrane permeability than one that buries them.

Conclusion

The conformational analysis of cycloheptyl-substituted chiral amines is a complex but solvable challenge. A successful approach moves beyond the application of a single technique and instead embraces an integrated, multi-faceted strategy. By combining the solution-state dynamics from NMR, the solid-state certainty of X-ray crystallography, and the comprehensive energy mapping of computational chemistry, researchers can build a validated, high-resolution model of the conformational landscape. This detailed understanding is paramount for moving beyond serendipity in drug design, enabling the rational optimization of molecular architecture to enhance potency, selectivity, and pharmacokinetic properties, ultimately accelerating the journey from hit to clinical candidate.

References

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• MDPI. (n.d.). Secondary chiral amines play a crucial role in modern chemistry. MDPI.
• Sagiroglugil, M., et al. (2025). Conformational sampling of seven-membered rings using extended puckering collective variables in metadynamics. The Journal of Chemical Physics, AIP Publishing.
• Gagnon, D., et al. (n.d.).
• Jahn, M. K., et al. (2014).
• Thomas, S. A., & Ajibola, V. O. (n.d.).
• BenchChem. (2025). Unraveling the Conformation of Cycloheptane Derivatives: A Comparative Guide to Analytical Techniques. Benchchem.
• Request PDF. (2025). Conformational analysis of cycloheptane, oxacycloheptane, 1,2-dioxacycloheptane, 1,3-dioxacycloheptane, and 1,4-dioxacycloheptane.
• Sigma-Aldrich. (n.d.). Chiral Amines in Asymmetric Synthesis. Sigma-Aldrich.
• Kumar, P., et al. (n.d.). Recent advances in the synthesis of chiral α-tertiary amines via transition-metal catalysis.
• ResearchGate. (n.d.). Examples of chiral amines in the pharmaceutical industry.
• Gouverneur, V., et al. (n.d.). Bioactivity Profiles of Progressively Ring-Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto-Piperazines as Antitrypanosome Agents. PMC.
• Giraud, N., et al. (n.d.). Conformational Investigations in Flexible Molecules Using Orientational NMR Constraints in Combination with 3J-Couplings and NOE Distances. PubMed Central.
• Tormena, C. F., et al. (n.d.).
• ResearchGate. (2025). Conformational analysis of six-membered rings in solution: Ring puckering coordinates derived from vicinal NMR proton-proton coupling constants.
• Still, W. C., et al. (1996). Low Mode Search. An Efficient, Automated Computational Method for Conformational Analysis. Journal of the American Chemical Society.
• D'ursi, A., et al. (2007). Conformation-activity relationship of peptide T and new pseudocyclic hexapeptide analogs. Journal of Peptide Science.
• Or, Y. S., et al. (n.d.). Restriction of the Conformational Dynamics of the Cyclic Acyldepsipeptide Antibiotics Improves Their Antibacterial Activity. PMC, NIH.
• Monajjemi, M., et al. (2011). Molecular Dynamics, Monte Carlo and DFT Studies. Academic Journals.
• de Souza, B., et al. (2023). Mixed quantum/classical dynamics simulations of molecular excited processes. University of Groningen research portal.
• Contreras-García, J., et al. (2022).
• Mohamed, S. K., et al. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. MDPI.
• Bethune, S. J., et al. (2017). X-ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. SciSpace.
• Bulfoni, M., et al. (n.d.).
• Arman, H. D., & Tiekink, E. R. T. (n.d.). X-Ray Crystallography of Chemical Compounds. PMC, NIH.

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Comprehensive Technical Guide: (1R)-1-Cycloheptylethan-1-amine Derivatives in Medicinal Chemistry

Executive Summary

(1R)-1-Cycloheptylethan-1-amine (CAS: 1461868-65-4 for HCl salt) represents a strategic "lipophilic tuner" in modern drug discovery. As the seven-membered ring analog of the widely utilized α-methylbenzylamine and 1-cyclohexylethylamine, this chiral building block offers a unique combination of increased steric bulk (Taft

) and lipophilicity (LogP) without the rigidity of adamantane or the metabolic liability of linear alkyl chains.

This guide provides a technical roadmap for incorporating this moiety into small molecule libraries, focusing on high-fidelity synthesis, structural properties, and medicinal chemistry applications.

Part 1: Chemical Profile & Structural Logic

The "Goldilocks" Hydrophobe

In Structure-Activity Relationship (SAR) studies, the cycloheptyl ring serves as a critical probe for hydrophobic pocket volume. When a cyclohexyl group (

) is too small to achieve optimal van der Waals contact, and a cyclooctyl group ( ) incurs excessive entropic penalties, the cycloheptyl ( ) moiety often provides the ideal fit.

Property	(1R)-1-Cyclopropylethylamine	(1R)-1-Cyclohexylethylamine	(1R)-1-Cycloheptylethylamine
Formula
Ring Size	3 (Rigid/Planar)	6 (Chair)	7 (Twist-Chair)
cLogP	~0.5	~1.9	~2.4
Steric Bulk	Low	Medium	High
Conformational Flexibility	None	Low	Moderate (Pseudorotation)

Chirality and Pharmacophore Alignment

The (1R)-configuration of the exocyclic amine is critical. It directs the vector of the nitrogen lone pair relative to the hydrophobic bulk of the ring.

• Rigidification: The

  -methyl group restricts rotation around the bond, reducing the entropic cost of binding.

• Discrimination: Many enzymes (e.g., transaminases, lipases) and receptors (e.g., Sigma-1, NMDA) show steep stereoselectivity, often preferring the (R)-isomer in this class of bulky amines.

Part 2: Synthesis & Manufacturing Pathways

Reliable access to enantiopure (>98% ee) material is the bottleneck for using this scaffold. We present two validated pathways: Chemical Catalysis (Ellman) for gram-scale discovery and Biocatalysis for scale-up.

Pathway A: Ellman's Sulfinamide Auxiliary (Lab Scale)

This method is the industry standard for generating chiral amines with high enantiomeric excess (ee) and predictable stereochemistry.

Mechanism & Workflow

The synthesis relies on the condensation of cycloheptyl methyl ketone with (R)-tert-butanesulfinamide, followed by diastereoselective reduction. The bulky cycloheptyl group reinforces the facial selectivity during hydride addition.

Figure 1: Stereoselective synthesis via Ellman's auxiliary. The bulky sulfinyl group directs hydride attack to the Re-face of the imine.

Detailed Protocol (Self-Validating)

• Step 1: Condensation [1]

  • Mix cycloheptyl methyl ketone (1.0 eq) and (R)-2-methyl-2-propanesulfinamide (1.1 eq) in THF.

  • Add Ti(OEt)₄ (2.0 eq) dropwise. Checkpoint: Solution turns yellow/orange.

  • Stir at 60°C for 12-24h. Monitor by TLC (EtOAc/Hexane). The disappearance of the ketone spot confirms conversion.

• Step 2: Reduction

  • Cool the imine solution to -48°C or -78°C.

  • Add L-Selectride (1.5 eq) slowly. Note: The bulky cycloheptyl group requires a bulky hydride source like L-Selectride to maximize diastereoselectivity (dr > 95:5). NaBH₄ may yield lower dr (~80:20).

• Step 3: Hydrolysis

  • Quench with sat. NH₄Cl.[2] Extract with EtOAc.[1]

  • Treat the crude sulfinamide with 4M HCl in Dioxane/MeOH (1:1).

  • Precipitate the product as the HCl salt using Et₂O.[3] Validation: Check optical rotation and chiral HPLC against a racemate standard.

Pathway B: Biocatalytic Transamination (Scale-Up)

For multi-gram to kilogram synthesis,

-transaminases (ATAs) offer a green alternative.

• Enzyme Selection: ATA-117 or variants evolved for "bulky-bulky" ketones (e.g., derived from Arthrobacter sp.).

• Amine Donor: Isopropylamine (shifts equilibrium by removing acetone).

• Advantage: Eliminates heavy metals (Ti, B) and yields >99% ee in a single step.

Part 3: Medicinal Chemistry Applications[1][5][6][7][8]

Lipophilicity Modulation (LogP)

Replacing a cyclohexyl group with a cycloheptyl group typically increases cLogP by ~0.5 units. This is a powerful tool for:

• Blood-Brain Barrier (BBB) Penetration: Increasing lipophilicity to cross the BBB.

• Potency Optimization: Strengthening hydrophobic interactions in "greasy" binding pockets (e.g., GPCR transmembrane domains).

Case Study Scenarios

The (1R)-1-cycloheptylethan-1-amine motif is particularly relevant in the following therapeutic areas:

• Sigma-1 Receptor Antagonists:

  • Sigma-1 ligands often feature a basic amine flanked by two hydrophobic regions. The cycloheptyl ring mimics the bulk of the phenyl ring in haloperidol but with saturation, altering metabolic clearance.

• GlyT1 Inhibitors (Schizophrenia):

  • Sarcosine-based inhibitors often require a bulky hydrophobic anchor. The cycloheptyl group provides a distinct vector compared to the standard benzhydryl groups.

• Viral Polymerase Inhibitors (HCV/Flu):

  • Allosteric inhibitors of NS5B often utilize cycloalkyl amines to fill the "thumb" domain pockets.

SAR Decision Tree

Use this logic flow to determine when to deploy the cycloheptyl analog.

Figure 2: Strategic decision tree for deploying cycloheptyl bioisosteres.

Part 4: Experimental Data Summary

Parameter	Value / Observation	Method
Boiling Point	~190-195°C (Predicted)	ACD/Labs
Density	~0.89 g/mL	Predicted
pKa	~10.5 (Conjugate Acid)	Potentiometric Titration
Solubility (HCl salt)	High in MeOH, Water, DMSO	Visual
Storage	Hygroscopic; Store under at 4°C	Stability Protocol

References

• Ellman, J. A., et al. (1997).[3] "Synthesis and Applications of tert-Butanesulfinamide." Journal of the American Chemical Society.[3] Link

  • Foundational text for the synthesis protocol described in Section 2.1.

• Savile, C. K., et al. (2010). "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science. Link

  • Establishes the transaminase methodology for bulky ketone substr

• Vertex Pharmaceuticals. (1997). "Asymmetric synthesis of alpha-cycloalkylalkyl substituted methanamines." European Patent EP0781750A2. Link

  • Specific reference to the synthesis of cycloalkyl-alkyl amines for medicinal chemistry.

• Robak, M. T., et al. (2010).[3] "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews. Link

  • Comprehensive review covering the optimization of the Ellman condens

• BLD Pharm. "Product: (1R)-1-Cycloheptylethan-1-amine hydrochloride." Catalog Entry. Link

  • Commercial verification of the specific enantiomer and salt form.

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Solubility Profile of (1R)-1-Cycloheptylethan-1-amine in Organic Solvents

Executive Summary & Chemical Identity[1][2]

Compound: (1R)-1-Cycloheptylethan-1-amine Class: Chiral Cycloaliphatic Amine CAS (HCl Salt): 1461689-26-8 (Reference for salt form) Molecular Formula: C₉H₁₉N Molecular Weight: 141.26 g/mol (Free Base)

This guide provides a technical analysis of the solubility profile for (1R)-1-cycloheptylethan-1-amine. As a chiral building block often used in the synthesis of pharmaceutical intermediates, understanding its solvation thermodynamics is critical for process optimization, specifically in extraction, crystallization, and formulation.

The molecule features a biphilic structure : a lipophilic cycloheptyl ring (hydrophobic domain) and a polar primary amine tail (hydrophilic/H-bonding domain). This duality dictates its solubility, making it highly soluble in medium-polarity organic solvents while exhibiting pH-dependent solubility in aqueous media.

Theoretical Framework: Solvation Thermodynamics

To predict and rationalize the solubility profile, we utilize Hansen Solubility Parameters (HSP) and LogP (Partition Coefficient).

Structural Drivers

• Hydrophobic Domain (Cycloheptyl Ring): Increases affinity for non-polar solvents (alkanes, aromatics) via Van der Waals (dispersion) forces.

• Hydrophilic Domain (Primary Amine -NH₂): Acts as both a Hydrogen Bond Donor (HBD) and Acceptor (HBA). This facilitates solubility in protic solvents (alcohols) and polar aprotic solvents (DMSO, DMF).

• Chirality: While the (1R)-configuration dictates biological interaction, it has negligible impact on isotropic solubility compared to the racemate, though it is critical for chiral resolution processes.

Predicted Physicochemical Parameters[1][3][4]

• LogP (Octanol/Water): ~2.3 – 2.5 (Extrapolated from Cyclohexyl analogue LogP ~1.9).

  • Implication: The compound is lipophilic. It will partition preferentially into organic layers (DCM, MTBE, Ethyl Acetate) over neutral water.

• pKa (Conjugate Acid): ~10.5 – 10.8.

  • Implication: At physiological or neutral pH (pH 7), the amine exists predominantly as the protonated ammonium cation (

    ), significantly increasing water solubility. At pH > 12, it exists as the free base.

Solubility Profile: Free Base vs. Salt

A critical distinction for researchers is the form of the amine. The solubility behavior inverts depending on whether the compound is in its Free Base or Salt (e.g., HCl) form.

Table 1: Comparative Solubility Profile

Solvent Class	Specific Solvent	Free Base Solubility	HCl Salt Solubility	Mechanistic Insight
Polar Protic	Water (pH 7)	Low / Emulsion	High	Protonation at pH 7 forms ionic species ( ), highly soluble in water.
Methanol / Ethanol	High	High	Alcohol -OH groups solvate both the amine (H-bonding) and the salt ions.
Chlorinated	Dichloromethane (DCM)	High	Moderate	Excellent solvent for the free base due to polarizability; moderate for salts.
Chloroform	High	Moderate	Similar to DCM; often used for NMR studies.
Ethers	THF / MTBE	High	Low	Good for free base extraction. Poor solvation of ionic salts.
Hydrocarbons	Hexane / Heptane	High	Insoluble	Dominated by dispersion forces. The cycloheptyl ring drives solubility of the free base.
Polar Aprotic	DMSO / DMF	High	High	High dielectric constant solvates both forms effectively.
Ketones	Acetone / MEK	Reactive	Low	WARNING: Primary amines react with ketones to form imines (Schiff bases). Avoid for storage.

Experimental Protocol: Solubility Determination

For precise quantification in drug development workflows, a thermodynamic solubility protocol is required.

Workflow: Thermodynamic Solubility (Shake-Flask Method)

This protocol ensures equilibrium is reached, distinguishing it from kinetic solubility methods used in high-throughput screening.

Reagents:

• Test Compound: (1R)-1-cycloheptylethan-1-amine (Free Base or Salt)

• Solvents: HPLC Grade (MeOH, Water, DCM, Heptane)

• Buffer: PBS (pH 7.4) for aqueous referencing.

Step-by-Step Methodology:

• Preparation: Weigh 10 mg of compound into 2 mL borosilicate glass vials.

• Solvent Addition: Add solvent in 50 µL increments.

• Equilibration: Agitate at 25°C for 24 hours (orbital shaker at 300 rpm).

• Visual Inspection: If dissolved, calculate solubility. If solid remains, proceed to saturation.

• Saturation: Add excess solid until precipitation persists.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter (0.22 µm PTFE).

• Quantification: Analyze supernatant via HPLC-UV or LC-MS against a standard curve.

Visualization: Solubility Screening Workflow

Figure 1: Step-by-step thermodynamic solubility screening workflow for (1R)-1-cycloheptylethan-1-amine.

Applications in Process Chemistry

Extraction Strategy (Work-up)

Due to the LogP of ~2.4, the free base is ideal for liquid-liquid extraction.

• Protocol: Adjust aqueous phase to pH > 12 using NaOH. The amine deprotonates (

  ) and becomes lipophilic.

• Solvent Choice: MTBE (Methyl tert-butyl ether) is superior to DCM for process safety (green chemistry). It forms a clear biphasic system with water, extracting the amine efficiently while leaving inorganic salts in the aqueous layer.

Salt Formation & Crystallization

To stabilize the liquid amine into a solid for storage:

• Solvent System: Dissolve free base in Diethyl Ether or Ethanol .

• Reagent: Add HCl (gas) or HCl in Dioxane.

• Outcome: The hydrochloride salt precipitates immediately due to its insolubility in non-polar ethers.

Solvation Mechanism Diagram

Figure 2: Mechanistic duality of solvation. The amine group drives polar solubility, while the cycloheptyl ring drives non-polar solubility.

References

• PubChem Compound Summary. (2025). (-)-1-Cyclohexylethylamine (Analogue Reference).[1] National Center for Biotechnology Information. Retrieved from [Link]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. (Standard reference for solubility theory).
• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26.

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Protocols & Analytical Methods

Application Notes and Protocols for Amide Coupling Reactions of (1R)-1-Cycloheptylethan-1-amine

Introduction

The amide bond is a cornerstone of modern medicinal chemistry and drug development, present in a vast number of pharmaceutical agents.[1][2] Its formation, typically through the coupling of a carboxylic acid and an amine, is one of the most frequently performed reactions in the synthesis of biologically active molecules.[2][3][4] While conceptually straightforward, the practical execution of amide coupling reactions can be challenging, particularly when dealing with sterically hindered substrates such as (1R)-1-cycloheptylethan-1-amine. The bulky cycloheptyl group adjacent to the chiral amine center presents significant steric hindrance, which can impede the approach of the activated carboxylic acid, leading to low yields and sluggish reaction rates.[4][5][6] Furthermore, the presence of a chiral center necessitates careful selection of coupling reagents and conditions to minimize the risk of epimerization.[7]

This document provides a comprehensive guide to performing amide coupling reactions with (1R)-1-cycloheptylethan-1-amine. It delves into the mechanistic rationale behind reagent selection, offers detailed experimental protocols, and provides troubleshooting guidance for common challenges encountered in the laboratory.

Understanding the Challenge: Steric Hindrance and Chirality

The primary obstacle in the acylation of (1R)-1-cycloheptylethan-1-amine is the steric bulk imposed by the cycloheptyl and methyl groups attached to the α-carbon of the amine. This steric congestion can significantly slow down the rate of reaction by physically blocking the nucleophilic attack of the amine on the activated carboxylic acid intermediate.[5] Consequently, standard coupling conditions that are effective for less hindered amines may prove inadequate.[4][6][8]

Moreover, the chiral nature of (1R)-1-cycloheptylethan-1-amine demands that the chosen coupling method preserves the stereochemical integrity of the starting material. Certain coupling reagents and conditions, particularly those that generate highly reactive intermediates or involve harsh reaction temperatures, can lead to racemization at the chiral center.[7][9]

Selecting the Appropriate Coupling Reagent

The choice of coupling reagent is paramount for successfully overcoming the challenges associated with hindered and chiral amines. Coupling reagents function by activating the carboxylic acid, converting its hydroxyl group into a better leaving group, thus facilitating nucleophilic attack by the amine.[2][10] For sterically demanding substrates, more potent coupling reagents are generally required.[5]

A comparative overview of commonly used coupling reagents is presented below:

Coupling Reagent	Acronym	Class	Key Advantages	Key Disadvantages
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide	EDC, EDAC	Carbodiimide	Water-soluble byproducts, cost-effective.[9][11]	Can lead to racemization without additives, may require longer reaction times for hindered substrates.[5][9]
Dicyclohexylcarbodiimide	DCC	Carbodiimide	Inexpensive, effective for many standard couplings.	Dicyclohexylurea (DCU) byproduct is often insoluble and difficult to remove.
O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	HATU	Uronium/Aminium Salt	Highly reactive, excellent for hindered substrates, low racemization potential.[5][7][11]	More expensive, can react with the amine if used in large excess.[7]
(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate	BOP	Phosphonium Salt	High reactivity, effective for difficult couplings.	Stoichiometric amounts of carcinogenic HMPA are produced as a byproduct.
Propylphosphonic Anhydride	T3P	Anhydride	Broad substrate scope, byproducts are water-soluble.	Can require higher temperatures for very hindered systems.

For the coupling of (1R)-1-cycloheptylethan-1-amine, uronium/aminium salt-based reagents like HATU are often the preferred choice due to their high reactivity and proven efficacy in minimizing epimerization.[5][7] The inclusion of an additive such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) with carbodiimides like EDC can also enhance reaction rates and suppress racemization by forming a more stable and reactive activated ester intermediate.[5][7][11]

Reaction Mechanisms: A Closer Look

A fundamental understanding of the reaction mechanism aids in optimizing reaction conditions. The general pathway for amide bond formation involves two key steps: activation of the carboxylic acid and subsequent nucleophilic attack by the amine.

Carbodiimide-Mediated Coupling (e.g., EDC/HOBt)

• Activation: The carboxylic acid adds to the carbodiimide (EDC), forming a highly reactive O-acylisourea intermediate.[10][12]

• Active Ester Formation: The O-acylisourea can be intercepted by HOBt to form an active HOBt-ester. This intermediate is more stable than the O-acylisourea and less prone to racemization.[11]

• Aminolysis: The amine ((1R)-1-cycloheptylethan-1-amine) attacks the carbonyl carbon of the active ester, leading to the formation of a tetrahedral intermediate.

• Product Formation: The tetrahedral intermediate collapses to form the desired amide and regenerates HOBt.

Caption: Carbodiimide-mediated amide coupling mechanism.

Experimental Protocols

The following protocols provide a starting point for the amide coupling of (1R)-1-cycloheptylethan-1-amine. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is recommended for its high efficiency with sterically hindered amines.[1][5]

Materials:

• Carboxylic acid (1.0 equiv)

• (1R)-1-cycloheptylethan-1-amine (1.0 - 1.2 equiv)

• HATU (1.1 - 1.5 equiv)[11]

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 equiv)[11]

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard workup reagents (e.g., water, 1 M HCl, saturated NaHCO₃, brine)

• Drying agent (e.g., Na₂SO₄ or MgSO₄)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 equiv) and dissolve it in anhydrous DMF or DCM (0.1 - 0.5 M).

• Add (1R)-1-cycloheptylethan-1-amine (1.1 equiv) to the solution.

• Add HATU (1.2 equiv) to the reaction mixture.

• Cool the flask to 0 °C in an ice bath.

• Slowly add DIPEA (2.5 equiv) dropwise to the stirring solution.

• Allow the reaction to warm to room temperature and stir for 2-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water.

• Dilute the mixture with an organic solvent such as ethyl acetate or DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.[11]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure amide.[11]

Sources

• 1. growingscience.com [growingscience.com]
• 2. hepatochem.com [hepatochem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. findresearcher.sdu.dk:8443 [findresearcher.sdu.dk:8443]
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Application Notes and Protocols: Biocatalytic Transaminase Routes to (1R)-1-cycloheptylethan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the development of biocatalytic routes for the asymmetric synthesis of (1R)-1-cycloheptylethan-1-amine, a valuable chiral building block in pharmaceutical development. The focus is on the application of ω-transaminases (ω-TAs), highlighting their potential for green and efficient production of this chiral amine.[1][2] This guide details protocols for enzyme screening, reaction optimization, preparative-scale synthesis, and product analysis, grounded in established principles of biocatalysis. The methodologies presented are designed to be a robust starting point for researchers aiming to implement this enzymatic technology.

Introduction: The Imperative for Chiral Amines and the Rise of Biocatalysis

Chiral amines are fundamental structural motifs in a vast array of pharmaceuticals, with an estimated 40% of active pharmaceutical ingredients (APIs) containing at least one chiral amine moiety.[3] The specific stereochemistry of these amines is often critical to their therapeutic efficacy and safety profile. Consequently, the development of efficient and stereoselective methods for their synthesis is a paramount concern in drug discovery and development.[4]

Traditionally, chiral amines have been produced through methods such as the resolution of racemates or asymmetric chemical synthesis.[3][4] While effective, these approaches can suffer from drawbacks including low yields (in the case of resolution), reliance on expensive and often toxic heavy metal catalysts, and the generation of significant chemical waste.[1]

Biocatalysis, the use of enzymes to perform chemical transformations, has emerged as a powerful and sustainable alternative.[5] ω-Transaminases (ω-TAs), in particular, have garnered significant attention for their ability to catalyze the asymmetric synthesis of chiral amines from prochiral ketones with high enantioselectivity under mild reaction conditions.[1][2] This enzymatic approach aligns with the principles of green chemistry by reducing waste, energy consumption, and the use of hazardous materials.[1] The synthesis of (1R)-1-cycloheptylethan-1-amine from cycloheptyl methyl ketone serves as an excellent case study for the application of this technology to produce valuable, sterically demanding chiral intermediates.

The ω-Transaminase Reaction: Mechanism and Considerations

ω-Transaminases are pyridoxal-5'-phosphate (PLP)-dependent enzymes that catalyze the reversible transfer of an amino group from an amine donor to a carbonyl acceptor.[3][6] The reaction proceeds via a "ping-pong bi-bi" mechanism, where the PLP cofactor acts as an intermediary carrier of the amino group.[7][8]

Key considerations for developing a successful transaminase-catalyzed process include:

• Enzyme Selection: The choice of ω-TA is critical and depends on the specific substrate. Factors to consider include stereoselectivity (R- vs. S-selectivity), activity towards bulky ketones, and stability under process conditions.[1][9][10]

• Equilibrium Management: The transamination reaction is reversible, and the equilibrium often favors the ketone substrate.[2][11] To drive the reaction towards the desired amine product, a large excess of the amine donor is typically used.[11]

• Amine Donor: Isopropylamine (IPA) is a commonly used amine donor as its corresponding ketone product, acetone, is volatile and can be removed from the reaction mixture to further shift the equilibrium.[3]

• Cofactor: PLP is an essential cofactor and must be added to the reaction mixture.[6][12]

• Process Parameters: Temperature, pH, and the presence of co-solvents can significantly impact enzyme activity and stability.[3][13]

Workflow for Developing a Biocatalytic Route to (1R)-1-cycloheptylethan-1-amine

The development of a robust biocatalytic process for the synthesis of (1R)-1-cycloheptylethan-1-amine can be systematically approached through the following stages:

Figure 1: A generalized workflow for the development of a biocatalytic process for (1R)-1-cycloheptylethan-1-amine synthesis.

Experimental Protocols

Synthesis of Cycloheptyl Methyl Ketone (Starting Material)

While cycloheptyl methyl ketone may be commercially available, its synthesis from cycloheptanecarboxylic acid is a feasible laboratory procedure. Several methods have been reported, including the reaction of the corresponding acid chloride with an organometallic reagent or the direct reaction of the carboxylic acid with methyllithium.[14][15] A representative procedure is outlined below.

Protocol 4.1.1: Synthesis of Cycloheptyl Methyl Ketone from Cycloheptanecarboxylic Acid

Materials:

• Cycloheptanecarboxylic acid

• Methyllithium (in diethyl ether)

• Anhydrous diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cycloheptanecarboxylic acid in anhydrous diethyl ether.

• Cool the solution to 0 °C using an ice bath.

• Slowly add two equivalents of methyllithium solution via a dropping funnel while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until the solution is acidic.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation or column chromatography to yield pure cycloheptyl methyl ketone.[14]

Enzyme Screening for the Asymmetric Amination of Cycloheptyl Methyl Ketone

A crucial first step is to identify a suitable (R)-selective ω-transaminase that exhibits activity and selectivity towards the bulky cycloheptyl methyl ketone. Commercially available screening kits, such as the Codex® ATA Screening Kit, provide a diverse panel of engineered transaminases, offering a high probability of finding a suitable enzyme.[16][17]

Protocol 4.2.1: High-Throughput Screening of ω-Transaminases

Materials:

• Codex® ATA Screening Kit (or a similar panel of R-selective ω-TAs)[16]

• Cycloheptyl methyl ketone

• Isopropylamine (IPA)

• Pyridoxal-5'-phosphate (PLP)

• Buffer solution (e.g., 100 mM potassium phosphate buffer, pH 8.0)

• DMSO (optional, as a co-solvent)

• 96-well microtiter plates

• Plate shaker with temperature control

• Centrifuge for microtiter plates

Procedure:

• Prepare Stock Solutions:

  • Substrate stock: Prepare a 200 mM solution of cycloheptyl methyl ketone in DMSO.

  • PLP stock: Prepare a 20 mM solution of PLP in the buffer.

• Set up the Reactions:

  • In each well of a 96-well plate, add a small amount (e.g., 1-2 mg) of each individual ω-TA from the screening kit.

  • To each well, add the reaction buffer.

  • Add the PLP stock solution to each well to a final concentration of 1 mM.

  • Add isopropylamine to each well to a final concentration of 1 M.

  • Initiate the reaction by adding the substrate stock solution to each well to a final concentration of 10 mM.

  • The final reaction volume in each well can be, for example, 200 µL.

• Incubation:

  • Seal the plate and incubate at a controlled temperature (e.g., 30-40 °C) with shaking (e.g., 800 rpm) for 24 hours.

• Quenching and Sample Preparation:

  • Quench the reaction by adding an equal volume of a suitable organic solvent (e.g., ethyl acetate) containing an internal standard.

  • Mix thoroughly and centrifuge the plate to separate the layers.

  • Analyze the organic layer.

• Analysis:

  • Analyze the samples for the formation of (1R)-1-cycloheptylethan-1-amine and the depletion of cycloheptyl methyl ketone using a suitable analytical method (see Section 4.5).

  • Determine the conversion and enantiomeric excess (ee) for each enzyme.

Table 1: Representative Data from an Enzyme Screening Experiment

Enzyme ID	Conversion (%)	Enantiomeric Excess (%) (R)
ATA-R01	5	>99
ATA-R02	12	98
ATA-R03	85	>99
ATA-R04	2	95
ATA-R05	45	>99
...	...	...

(This is illustrative data; actual results will vary depending on the specific enzymes screened.)

Optimization of Reaction Parameters

Once a promising (R)-selective ω-TA has been identified, the next step is to optimize the reaction conditions to maximize conversion, selectivity, and space-time yield.

Parameters to Optimize:

• Substrate Loading: Increasing the substrate concentration is desirable for process efficiency but may lead to substrate inhibition.

• Amine Donor Concentration: Varying the concentration of isopropylamine can impact the reaction equilibrium.

• pH: The optimal pH for enzyme activity and stability should be determined.

• Temperature: Higher temperatures can increase the reaction rate but may decrease enzyme stability.

• Co-solvent: If the substrate has low aqueous solubility, the addition of a water-miscible organic solvent (e.g., DMSO, DMF) may be necessary.[18]

Protocol 4.3.1: Reaction Optimization

This protocol involves setting up a series of reactions where one parameter is varied while others are kept constant, based on the initial screening results. For example, to optimize substrate loading, a series of reactions with varying concentrations of cycloheptyl methyl ketone (e.g., 50 mM, 100 mM, 200 mM) would be performed.

Preparative Scale Synthesis and Product Isolation

After optimization, the process can be scaled up to produce a larger quantity of the desired chiral amine.

Protocol 4.4.1: Preparative Scale Synthesis of (1R)-1-cycloheptylethan-1-amine

Materials:

• Selected and optimized (R)-selective ω-TA

• Cycloheptyl methyl ketone

• Isopropylamine

• PLP

• Optimized buffer and co-solvent system

• Reaction vessel with temperature and pH control

• Extraction solvent (e.g., methyl tert-butyl ether - MTBE)

• 1 M Sodium hydroxide (NaOH)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Reaction Setup:

  • In a temperature-controlled reaction vessel, combine the optimized buffer, isopropylamine, and PLP.

  • Adjust the pH to the optimized value.

  • Add the ω-TA.

  • Add the cycloheptyl methyl ketone (neat or as a solution in the co-solvent).

• Reaction Monitoring:

  • Maintain the reaction at the optimal temperature and pH with stirring.

  • Monitor the progress of the reaction by taking samples periodically and analyzing them by HPLC.

• Work-up and Isolation:

  • Once the reaction has reached completion, adjust the pH of the mixture to >10 with 1 M NaOH to ensure the amine product is in its free base form.

  • Extract the product into an organic solvent such as MTBE.[19]

  • Wash the organic layer with brine.

  • To isolate the amine, the organic solution can be treated with a solution of HCl in a suitable solvent (e.g., isopropanol or diethyl ether) to precipitate the amine as its hydrochloride salt.

  • The salt can be collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Figure 2: A flowchart illustrating the preparative scale reaction and subsequent work-up procedure.

Analytical Methods

Accurate and reliable analytical methods are essential for monitoring reaction progress and determining the enantiomeric purity of the product. High-Performance Liquid Chromatography (HPLC) is the method of choice.

Protocol 4.5.1: Chiral HPLC Analysis

Instrumentation:

• HPLC system with a UV detector

Chiral Stationary Phase (CSP):

• Polysaccharide-based CSPs (e.g., Chiralpak® or Chiralcel® series) are often effective for the separation of chiral amines.[20][21]

Mobile Phase:

• A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol).[22]

• For basic compounds like amines, the addition of a small amount of an amine modifier (e.g., diethylamine) to the mobile phase is often necessary to improve peak shape and resolution.[22]

Method Development:

• Screen different polysaccharide-based CSPs.

• Optimize the mobile phase composition (ratio of alkane to alcohol) to achieve baseline separation of the two enantiomers.

• Adjust the concentration of the amine modifier as needed.

Advanced Considerations: Enzyme Immobilization and Process Intensification

For industrial applications, the use of immobilized enzymes offers several advantages, including enhanced stability, simplified product recovery, and the potential for enzyme reuse, which can significantly reduce costs.[23][24][25] ω-Transaminases can be immobilized on various supports, such as polymeric resins, using methods like adsorption or covalent attachment.[23][24] The immobilized enzyme can then be used in packed-bed reactors for continuous production.[24]

Conclusion

The biocatalytic synthesis of (1R)-1-cycloheptylethan-1-amine using ω-transaminases represents a modern, efficient, and sustainable approach to the production of this valuable chiral building block. By following a systematic workflow of enzyme screening, reaction optimization, and scale-up, researchers can develop robust processes that offer significant advantages over traditional chemical methods. The protocols and guidelines presented in this document provide a solid foundation for the successful implementation of this powerful biocatalytic technology in both academic and industrial settings.

References

• Enzyme Screening Kits and Panels - Codexis.
• Codex®
• Immobilisation of ω-transaminase for industrial application: Screening and characterisation of commercial ready to use enzyme carriers - DTU Research D

• Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines - MDPI. [Link]

• Transaminase biocatalysis for chiral amines of pharmaceutical impact.

• Study on the Immobilization of a Transaminase Biocatalyst for the Synthesis of Sitagliptin. [Link]

• Bioprospecting Reveals Class III ω-Transaminases Converting Bulky Ketones and Environmentally Relevant Polyamines - ASM Journals. [Link]

• Preparation of Cyclohexyl methyl ketone - Chempedia - LookChem. [Link]

• Immobilisation of ω-transaminase for industrial application: Screening and characterisation of commercial ready to use enzyme carriers | Request PDF - ResearchGate. [Link]

• Direct catalytic asymmetric synthesis of α-chiral primary amines - RSC Publishing. [Link]

• Codex®

• Process Considerations for the Asymmetric Synthesis of Chiral Amines Using Transaminases | Request PDF - ResearchGate. [Link]

• Ketone, cyclohexyl methyl - Organic Syntheses Procedure. [Link]

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• Bioprospecting Reveals Class III ω-Transaminases Converting Bulky Ketones and Environmentally Relevant Polyamines - PubMed. [Link]

• Bioprospecting reveals class III ω-transaminases converting bulky ketones and environmentally relevant polyamines - Bangor University Research Portal. [Link]

• Membrane-immobilized transaminases for the synthesis of enantiopure amines - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00293H. [Link]

• Computational Prediction of ω-Transaminase Specificity by a Combination of Docking and Molecular Dynamics Simulations | Journal of Chemical Information and Modeling - ACS Publications. [Link]

• Membrane-immobilized transaminase for integrated processes | DIAL.pr - BOREAL. [Link]

• The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids - MDPI. [Link]

• Transaminase biocatalysis: optimization and application - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC02328B. [Link]

• Transaminase - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Application of ω‐Transaminases in the Pharmaceutical Industry | Almac. [Link]

• Show how the following ketones might be synthesized from the indicated acids, using any necessary reagents. (b) methyl cyclohexyl ketone from cyclohexanecarboxylic acid - Pearson. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. [Link]

• Application of ω-Transaminases in the Pharmaceutical Industry | Chemical Reviews. [Link]

• Activity screening with the (S)-selective TAs of the Codex ® Amine... - ResearchGate. [Link]

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• Engineering an Amine Transaminase for the Efficient Production of a Chiral Sacubitril Precursor | ACS Catalysis - ACS Publications. [Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives | Request PDF - ResearchGate. [Link]

• Functional and structural insights into a thermostable (S)-selective amine transaminase and its improved substrate scope by protein engineering - PMC. [Link]

• Chiral HPLC Method Development. [Link]

• Reaction of cyclohexyl methyl ketone by D. magnusii and effect caused by addition of the adsorbent XAD-7 … - ResearchGate. [Link]

• chiral hplc method: Topics by Science.gov. [Link]

• Workup: Amines - University of Rochester. [Link]

• Synthesis of Methyl cyclohexyl ketone - PrepChem.com. [Link]

• Various methods of cofactor regeneration. | Download Scientific Diagram - ResearchGate. [Link]

• Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals - MDPI. [Link]

• Amine workup : r/Chempros - Reddit. [Link]

• Amine Transaminases in Biocatalytic Amine Synthesis - Diva-portal.org. [Link]

• The Industrial Age of Biocatalytic Transamination - PMC. [Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - Dove Medical Press. [Link]

• US2377511A - Purification of amine reaction mixtures - Google P

• (PDF) Continuous Preparative Application of Amine Transaminase‐Catalyzed Reactions with Integrated Crystallization - ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Yield of (1R)-1-Cycloheptylethan-1-amine in Reductive Alkylation

Welcome to the technical support center for the synthesis of (1R)-1-cycloheptylethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting guides, and frequently asked questions (FAQs) related to the reductive alkylation synthesis of this chiral amine. Our goal is to equip you with the scientific understanding and practical knowledge to optimize your reaction yields, ensure high enantiopurity, and troubleshoot common experimental challenges.

Introduction: The Challenge of Synthesizing Chiral Amines

The synthesis of enantiomerically pure amines is a critical task in pharmaceutical development, as the stereochemistry of these compounds often dictates their biological activity. (1R)-1-cycloheptylethan-1-amine, with its chiral center adjacent to a bulky cycloheptyl group, presents a unique synthetic challenge. Reductive amination of the prochiral cycloheptyl methyl ketone is a direct and atom-economical approach. However, achieving high yield and, crucially, high enantioselectivity requires careful control over various reaction parameters. This guide will explore both transition-metal-catalyzed and biocatalytic approaches, with a focus on practical, actionable advice.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the asymmetric reductive amination of cycloheptyl methyl ketone to produce (1R)-1-cycloheptylethan-1-amine?

There are two main state-of-the-art approaches for this transformation:

• Transition-Metal-Catalyzed Asymmetric Reductive Amination (ARA): This method involves the use of a chiral catalyst, typically based on iridium (Ir) or ruthenium (Ru), to facilitate the enantioselective reduction of an in-situ formed imine.[1][2] These reactions are often carried out under a hydrogen atmosphere and require careful selection of the chiral ligand to achieve high enantiomeric excess (ee).

• Biocatalytic Asymmetric Reductive Amination: This approach utilizes enzymes, specifically engineered amine dehydrogenases (AmDHs), to catalyze the reductive amination of the ketone with ammonia.[3][4] AmDHs offer the potential for near-perfect enantioselectivity (>99% ee) and operate under mild, aqueous conditions.[4]

Q2: I am observing low conversion of my starting ketone. What are the likely causes and how can I improve it?

Low conversion can stem from several factors, often related to the equilibrium of imine formation and the activity of the catalyst or enzyme.[5]

• For Transition-Metal Catalysis:

  • Inefficient Imine Formation: The condensation of the ketone with the amine source (e.g., ammonia) is a reversible reaction.[5] The presence of water can shift the equilibrium back towards the starting materials. Consider adding a dehydrating agent like molecular sieves.

  • Catalyst Deactivation: The amine product can sometimes coordinate to the metal center and inhibit catalyst activity.[5] Fine-tuning the catalyst loading and reaction conditions may be necessary.

  • Insufficient Hydrogen Pressure: Ensure your system is properly sealed and that you are using an adequate pressure of hydrogen gas as per literature protocols for similar substrates.

• For Biocatalysis (Amine Dehydrogenase):

  • Suboptimal pH: AmDHs have an optimal pH range for activity, typically around pH 8.5-8.7.[4] Ensure your buffer system is robust and maintaining the correct pH throughout the reaction.

  • Cofactor Limitation: AmDHs require a hydride source, usually a nicotinamide cofactor like NADH or NADPH.[3] It is essential to have an efficient cofactor regeneration system in place, such as using formate dehydrogenase (FDH) with ammonium formate or glucose dehydrogenase (GDH) with glucose.[4]

  • Enzyme Inhibition: High concentrations of the ketone substrate or the amine product can sometimes inhibit the enzyme. A fed-batch approach for the substrate may be beneficial.

Q3: My primary side product is the corresponding alcohol (1-cycloheptylethanol). How can I minimize its formation?

The formation of the alcohol is a result of the direct reduction of the ketone starting material.[5]

• Choice of Reducing Agent (for non-catalytic or stepwise approaches): If you are using a borohydride reagent, opt for a milder, more selective one. Sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are generally preferred over sodium borohydride (NaBH₄) as they preferentially reduce the iminium ion over the ketone.[6]

• In Catalytic Systems: In both transition-metal and biocatalytic systems, the relative rates of imine formation/reduction versus ketone reduction are key.

  • In metal-catalyzed reactions, optimizing the ligand and reaction conditions can favor the amination pathway.

  • With AmDHs, this is less of a concern as the enzyme is highly specific for the reductive amination pathway. However, some native AmDHs can exhibit minor ketoreductase (KRED) activity in the absence of a sufficient ammonia concentration.[7] Ensure a high concentration of the ammonium salt is present.[4]

Q4: I am struggling to achieve high enantioselectivity. What are the critical factors to consider?

Achieving high enantiomeric excess is the central challenge in this synthesis.

• For Transition-Metal Catalysis:

  • Chiral Ligand Selection: The choice of the chiral phosphine ligand is paramount. For bulky alkyl ketones, ligands with tunable steric properties are often required.[1] It is crucial to screen a variety of ligands to find the optimal one for this specific substrate.

  • Solvent and Additives: The reaction solvent can significantly influence the enantioselectivity. Additionally, additives like titanium(IV) isopropoxide have been shown to improve both conversion and enantioselectivity in some systems.

  • Temperature and Pressure: These parameters can affect the kinetics of the reaction and the stereochemical outcome. A systematic optimization may be required.

• For Biocatalysis (Amine Dehydrogenase):

  • Enzyme Selection: Different AmDHs have different substrate specificities. It is crucial to select an AmDH that has been shown to be effective for bulky alkyl ketones. Several engineered AmDHs have demonstrated high enantioselectivity for substrates like cyclohexyl methyl ketone.[3]

  • Reaction Conditions: While generally robust, factors like pH and temperature should be maintained at the enzyme's optimum to ensure the highest fidelity of the stereoselective reduction.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield (<50%)	Poor imine formation	Add a dehydrating agent (e.g., molecular sieves) in metal-catalyzed reactions. Ensure high concentration of ammonium salt in biocatalytic reactions.[4][5]
Catalyst/Enzyme inactivation	Optimize catalyst/enzyme loading. For biocatalysis, ensure the cofactor regeneration system is active. Check for potential inhibitors in your starting materials.
Sub-optimal reaction conditions	Systematically vary temperature, pressure (for metal catalysis), and reaction time. Ensure the pH is optimal for biocatalytic reactions.[4]
Significant Alcohol Byproduct	Ketone reduction	In non-catalytic methods, switch to a milder reducing agent like NaBH(OAc)₃.[6] In biocatalysis, ensure a high concentration of the amine source.[7]
Low Enantiomeric Excess (<90% ee)	Sub-optimal chiral ligand/catalyst	Screen a panel of chiral ligands for your transition metal. Consider a different metal catalyst system (e.g., Ir vs. Ru).[1][2]
Incorrect enzyme selection	Choose an amine dehydrogenase known to be effective for bulky alkyl ketones.[3]
Racemization	Ensure the workup conditions are not harsh, which could potentially lead to racemization of the product.
Formation of Secondary Amine (Over-alkylation)	Product amine reacting with starting ketone	This is less common when using ammonia as the amine source but can occur. Use a stoichiometric excess of the ammonia source. A stepwise approach where the imine is formed first, followed by reduction, can also mitigate this.[8]

Experimental Protocols

Protocol 1: Biocatalytic Asymmetric Reductive Amination using an Engineered Amine Dehydrogenase

This protocol is based on literature procedures for the reductive amination of bulky alkyl ketones with high enantioselectivity.[3][4]

Materials:

• Cycloheptyl methyl ketone

• Ammonium formate

• Engineered Amine Dehydrogenase (AmDH) active on bulky alkyl ketones

• Formate Dehydrogenase (FDH)

• Nicotinamide adenine dinucleotide (NAD⁺)

• Potassium phosphate buffer (pH 8.5)

• Organic solvent for extraction (e.g., ethyl acetate or MTBE)

Procedure:

• Prepare a buffered solution of ammonium formate (e.g., 1 M, pH 8.5).

• In a reaction vessel, dissolve NAD⁺ (to a final concentration of ~1 mM) in the ammonium formate buffer.

• Add the Amine Dehydrogenase and Formate Dehydrogenase to the solution. The optimal enzyme loading should be determined experimentally but can start in the range of 1-5 mg/mL.

• Add the cycloheptyl methyl ketone substrate. It is advisable to start with a concentration of around 50 mM.

• Incubate the reaction at a controlled temperature, typically around 30-37 °C, with gentle agitation.

• Monitor the reaction progress by a suitable analytical method (e.g., GC or HPLC) to determine the conversion of the ketone and the formation of the amine product.

• Once the reaction has reached completion, quench the reaction by adding a base (e.g., 1 M NaOH) to raise the pH to >11.

• Extract the product amine with an organic solvent.

• Dry the organic phase over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Analyze the yield and enantiomeric excess of the (1R)-1-cycloheptylethan-1-amine product.

Protocol 2: Transition-Metal-Catalyzed Asymmetric Reductive Amination

This is a general procedure based on iridium or ruthenium-catalyzed reactions and will require optimization for the specific substrate.[1][2]

Materials:

• Cycloheptyl methyl ketone

• Ammonia source (e.g., ammonia in an organic solvent or an ammonium salt like ammonium iodide)

• Iridium or Ruthenium precursor (e.g., [Ir(COD)Cl]₂ or [RuCl₂(p-cymene)]₂)

• Chiral phosphine ligand

• Anhydrous solvent (e.g., methanol, toluene, or THF)

• Hydrogen gas

• Acidic or basic solution for workup

Procedure:

• In a glovebox or under an inert atmosphere, charge a high-pressure reactor with the metal precursor and the chiral ligand.

• Add the anhydrous solvent and stir to form the catalyst complex.

• Add the cycloheptyl methyl ketone and the ammonia source.

• Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 10-50 bar).

• Heat the reaction to the desired temperature (e.g., 40-80 °C) with vigorous stirring.

• Monitor the reaction by taking aliquots and analyzing by GC or HPLC.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

• Quench the reaction and perform an appropriate aqueous workup to isolate the amine product. This may involve an acid-base extraction.

• Dry the organic phase, concentrate, and purify the product if necessary (e.g., by chromatography or distillation).

• Determine the yield and enantiomeric excess.

Visualizing the Process

Reductive Amination Workflow

Caption: General workflow for the reductive amination process.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues.

References

Sources

• 1. d-nb.info [d-nb.info]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Frontiers | Native amine dehydrogenases can catalyze the direct reduction of carbonyl compounds to alcohols in the absence of ammonia [frontiersin.org]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Crystallization of (1R)-1-cycloheptylethan-1-amine Salts

Status: Operational Ticket ID: C7-AMINE-CRYST-001 Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division Subject: Troubleshooting Salt Formation, Oiling Out, and Chiral Resolution

Executive Summary

The crystallization of (1R)-1-cycloheptylethan-1-amine salts presents a unique set of challenges derived from its structural motif. The molecule combines a basic chiral center with a cycloheptyl ring .[1] Unlike the rigid cyclohexyl or cyclopropyl analogs, the cycloheptyl ring possesses significant conformational flexibility (pseudorotation), resulting in high entropic energy that often inhibits stable crystal lattice packing.

This guide addresses the three most common failure modes reported by our users: persistent oiling out (LLPS) , hygroscopicity , and difficulty in enantiomeric resolution .

Module 1: Critical Salt Selection

Q: My salt screen yielded only oils or gums. Why won't it crystallize?

A: The "floppiness" of the cycloheptyl ring means the molecule resists being locked into a rigid lattice. If you select a counter-ion that is also flexible or highly lipophilic, the lattice energy is insufficient to overcome the entropy of the liquid phase.

The Fix: Rigid Counter-ion Selection You must select counter-ions that act as "anchors."[1]

• Avoid: Long-chain sulfonates (e.g., mesylates) or flexible aliphatic acids, which often increase solubility in organics and promote oiling out.[2]

• Select: Rigid, planar, or dicarboxylic acids that facilitate strong hydrogen bonding networks.[1]

Counter-Ion Class	Recommended Acid	Rationale
Small Inorganic	Hydrochloric Acid (HCl)	High lattice energy, but risk of hygroscopicity.[1][2] Use anhydrous HCl in Et2O/Dioxane.[1][2]
Rigid Dicarboxylic	Fumaric Acid	Planar structure promotes intermolecular bridging, often stabilizing "floppy" amines.[1]
Chiral Resolving	L-Tartaric Acid	Excellent H-bond donor/acceptor capacity; crucial for increasing diastereomeric rigidity.[1][2]
Aromatic	Benzoic / p-Toluenesulfonic	Pi-stacking can sometimes stabilize the lipophilic cycloheptyl region.[1][2]

Technical Note: The pKa of aliphatic amines is typically ~10.[1]5. Ensure your acid has a pKa < 8.5 to maintain the

rule for stable salt transfer [1].[1][2]

Module 2: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

Q: The solution turns cloudy and forms a bottom oily layer instead of crystals. How do I fix this?

A: "Oiling out" occurs when the liquid-liquid phase separation (LLPS) boundary is crossed before the solubility curve (MSZW).[2] This is common with cycloheptyl amines because the melting point of the salt (in the presence of solvent/impurities) is submerged below the boiling point of the solvent.

The Rescue Protocol: Do not simply cool the mixture further; this increases viscosity and traps impurities.[1]

• Temperature Cycling: Re-heat the mixture until the oil redissolves.

• Solvent Modification: The oil is likely too soluble in your current solvent.[1][2] Add a miscible anti-solvent (e.g., MTBE or Heptane) dropwise at high temperature until faint turbidity persists.[2]

• Seeding at the Cloud Point: This is critical. You must introduce seeds before the oil phase separates.[1]

• Isothermal Hold: Hold the temperature constant once seeds are added. Allow the surface area of the seeds to consume the supersaturation rather than forming new oil droplets.

Workflow Visualization: The Oiling Out Rescue Tree

Figure 1: Decision logic for rescuing an oiled-out crystallization batch.

Module 3: Enantiomeric Resolution & Purity

Q: My (1R) enantiomer has low optical purity (ee < 90%). Can I upgrade it via crystallization?

A: Yes, but standard mineral acids (HCl) rarely upgrade chiral purity efficiently because they form conglomerates or solid solutions.[2] You must use a Diastereomeric Salt Resolution strategy.[1][2][3]

Recommended Resolving Agents: For a chiral amine, you need a chiral acid.[1][3]

• L-(+)-Tartaric Acid: The "Gold Standard."[1][2] It forms rigid hydrogen-bonded networks.[1][2]

• (S)-(+)-Mandelic Acid: The aromatic ring provides pi-stacking interactions with the cycloheptyl ring, potentially offering better discrimination than tartaric acid for this specific lipophilic substrate [2].[1][2]

• Dibenzoyl-L-tartaric acid: If the simple tartrate is too soluble (oils out), the benzoyl groups add bulk and lipophilicity to aid precipitation.[1][2][4]

Protocol: The "Half-Equivalent" Method Instead of neutralizing the amine 1:1, use 0.5 to 0.6 equivalents of the chiral acid.

• Mechanism:[1][2][5][6] This forces the two enantiomers ((1R) and (1S)) to compete for the limited acid.[2] The enantiomer that forms the more stable/less soluble salt will crystallize, while the other remains as a free base in the mother liquor.

Standard Operating Procedures (SOPs)

SOP-01: Salt Screening Protocol (Micro-Scale)

Use this to identify the correct solid form before scaling up.[2]

• Preparation: Dissolve 50 mg of (1R)-1-cycloheptylethan-1-amine free base in 200 µL of solvent (Ethanol or IPA).

• Acid Addition: Add 1.05 equivalents of the selected acid (dissolved in the same solvent).

• Observation:

  • Precipitate forms immediately: Heat to dissolve, then cool slowly.

  • Clear solution: Add anti-solvent (TBME or Heptane) dropwise until cloudy.[1][2]

  • Oiling out: Re-heat, add 10% more solvent, seed if possible.

• Analysis: Filter solids and analyze by PLM (Polarized Light Microscopy) for birefringence (crystallinity) and DSC (Melting Point).

SOP-02: Enantiomeric Upgrade via Mandelic Acid

Target: Upgrade from 85% ee to >98% ee.

• Dissolution: Dissolve 10 g of crude amine (85% ee) in 100 mL IPA (Isopropyl Alcohol) .

• Acid Charge: Add 0.6 equivalents of (S)-(+)-Mandelic Acid .

• Heating: Heat to 70°C until clear.

• Controlled Cooling: Cool to 50°C. If oiling occurs, add seeds of pure salt.

• Crystallization: Cool to 20°C over 4 hours. Stir for 2 hours.

• Filtration: Filter the solid. This is the (1R)-amine-(S)-mandelate salt.[1][2]

• Free Base Recovery: Suspend salt in DCM, treat with 1M NaOH, separate organic layer, dry, and evaporate.

Visualizing the Salt Selection Logic

Figure 2: Strategic selection of counter-ions based on development goals.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1][7][8][9][10] (2011).[1][2][7][8] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2][8] Link[2]

• Kozma, D. (2001).[1][2] CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[1][2] (Standard reference for resolving agents of chiral amines).

• Tung, H. H., et al. (2009).[1][2] Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE.[1][2] (Source for "Oiling Out" thermodynamics and mitigation).

• FDA Guidance for Industry. (2007). ANDAs: Pharmaceutical Solid Polymorphism. Link

Disclaimer: These protocols are for research purposes. Always consult Safety Data Sheets (SDS) for (1R)-1-cycloheptylethan-1-amine and associated reagents before handling.

Sources

• 1. Cyclopropaneethanamine | C5H11N | CID 10240761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-1-Cyclopropylethylamine | C5H11N | CID 7016286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mt.com [mt.com]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. librarysearch.manchester.ac.uk [librarysearch.manchester.ac.uk]
• 8. search.lib.utexas.edu [search.lib.utexas.edu]
• 9. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Addressing instability of cycloheptyl amines under acidic conditions

Topic: Addressing Instability of Cycloheptyl Amines Under Acidic Conditions

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary: The "Medium Ring" Paradox

Welcome to the Technical Support Center. If you are experiencing yield loss, "mystery" impurities, or decomposition when handling cycloheptyl amines in acidic media, you are likely battling Transannular Strain (Prelog Strain) .

Unlike the rigid cyclohexane (chair) or the planar cyclopentane, the seven-membered cycloheptane ring is conformationally mobile but energetically strained. In acidic conditions—particularly when a carbocation intermediate can form—this strain drives transannular hydride shifts , leading to ring contraction (rearrangement to cyclohexane derivatives) or polymerization.

This guide provides the mechanistic insight and protocols to stabilize your cycloheptyl amine scaffolds.

Module 1: Troubleshooting "Disappearing" Products

Issue:

"I treated my substituted cycloheptyl amine precursor with acid (e.g., for Boc-deprotection or reductive amination), and the product mass is correct, but the NMR is complex/wrong. I see a new methyl group doublet."

Diagnosis: Acid-Catalyzed Ring Contraction

This is the most common failure mode. The 7-membered ring is prone to 1,4- or 1,5-transannular hydride shifts .

• The Trigger: Acid generates a transient carbocation on the ring (or protonates a leaving group).

• The Shift: A hydrogen atom across the ring (transannular) is spatially close due to ring puckering. It hops to the cation.

• The Collapse: The ring contracts to release strain, often forming a (methyl)cyclohexyl or (ethyl)cyclopentyl derivative.

Q&A: How do I prevent this?

Q: My reaction requires acid. How do I stop the rearrangement? A: You must suppress the lifetime of the carbocation.

• Switch Acids: Move from non-nucleophilic acids (TFA, H₂SO₄) to acids with nucleophilic counter-ions (HCl, HBr) if the substitution allows. The chloride anion will trap the cation faster than the hydride shift can occur (forming the chloro-derivative, which might be manageable).

• Concentration Control: High dilution favors intramolecular reactions (rearrangement). Run reactions at higher concentrations (>0.5 M) to favor intermolecular trapping if possible.

• Temperature: Transannular shifts have a higher activation energy than simple protonation. Keep deprotections at 0°C or below .

Module 2: Synthesis Failures (Reductive Amination)

Issue:

"I am synthesizing a cycloheptyl amine from cycloheptanone using NaCNBH₃/AcOH. The yield is low, and I see elimination products."

Diagnosis: Enamine/Iminium Instability

In 7-membered rings, the formation of an endocyclic double bond (cycloheptene-like structure) relieves eclipsing strain. Consequently, the intermediate iminium ion is prone to:

• Tautomerization to the enamine.[1]

• Protonation of the enamine at the

  -carbon.

• Hydrolysis or Polymerization .

Q&A: Optimization Strategy

Q: What is the robust protocol for cycloheptyl reductive amination? A: Avoid protic acids if possible.

• Recommendation: Use Titanium(IV) Isopropoxide [Ti(OiPr)₄] as the Lewis acid dehydrating agent followed by NaBH₄ .

• Why? Ti(OiPr)₄ coordinates the ketone and amine, forcing imine formation without generating a high concentration of free protons that catalyze the rearrangement or elimination pathways.

Module 3: Salt Formation & Storage

Issue:

"My cycloheptyl amine hydrochloride salt is a sticky gum that won't crystallize, and the free base turns yellow."

Diagnosis: Hygroscopicity and Oxidation

Cycloheptyl amines are more lipophilic than their C6 counterparts but their salts often suffer from poor lattice energy packing due to the ring's conformational disorder (pseudorotation).

Q&A: Stabilization

Q: Which counter-ion provides the most stable solid? A: Do not default to HCl.

• Solution: Screen Fumarate or Oxalate salts.

• Reasoning: These dicarboxylic acids often bridge two amine molecules, creating a rigid hydrogen-bond network that "locks" the flexible cycloheptyl ring, promoting crystallinity and reducing hygroscopicity.

Visualizing the Instability: The Transannular Shift

The following diagram illustrates the "Killer Mechanism" where a cation on a 7-membered ring rearranges to a 6-membered ring.

Figure 1: Mechanism of acid-catalyzed ring contraction in cycloheptyl systems via transannular hydride shift.

Experimental Protocol: Acid Stability Stress Test

Before committing valuable intermediate to a scale-up involving acidic conditions, run this micro-scale validation.

Objective: Determine if your specific cycloheptyl derivative survives the intended acidic environment without rearrangement.

Step	Action	Technical Rationale
1	Dissolve 5 mg of substrate in 0.6 mL CD₃OD (Deuterated Methanol).	Use NMR solvent directly to monitor in situ.
2	Collect a T=0 ¹H NMR spectrum.	Establish baseline purity and integration of ring protons.
3	Add 2 equivalents of DCl (Deuterium Chloride) or the specific acid intended for use (e.g., TFA-d).	Mimic reaction conditions.[1][2] DCl is used to avoid suppressing the solvent signal, though H/D exchange may occur.
4	Incubate at the intended reaction temperature (e.g., 25°C or 50°C) for 1 hour.	Stress the system.
5	CRITICAL CHECK: Analyze the aliphatic region (0.5 - 2.0 ppm).	Look for the appearance of a doublet (~0.9 ppm) . This indicates a methyl group formed by ring contraction to a cyclohexane.
6	If stable, proceed. If rearrangement occurs, switch to Lewis Acid conditions (e.g., ZnBr₂, Ti(OiPr)₄) or basic deprotection strategies.

Troubleshooting Workflow

Use this decision tree when facing low yields.

Figure 2: Diagnostic workflow for identifying the root cause of cycloheptyl amine instability.

References

• Transannular Reactions in Medium Rings

  • Title: Unusual Transannular Reactions of Medium Sized Rings.[1]

  • Source: YouTube / Academic Lecture Series (MSc Chemistry).[1]

  • URL:[Link]

  • Relevance: Explains the fundamental mechanism of hydride shifts in 7-11 membered rings.

• Ring Contraction Mechanisms

  • Title: Ring Contraction of Saturated Cyclic Amines and Rearrangement of Acyclic Amines Through Their Corresponding Hydroxylamines.[3]

  • Source: ResearchGate / Wiley (Chemistry - A European Journal).

  • URL:[Link]

  • Relevance: details the specific pathways (cationic and radical) leading to ring contraction in cyclic amines.

• Synthetic Strategy & Functionalization

  • Title: Migrating Group Strategy for Remote Functionaliz

  • Source: PMC (PubMed Central).[1]

  • URL:[Link]

  • Relevance: Discusses the challenges of functionalizing 7-membered rings without triggering unwanted migr

• General Properties & Safety

  • Title: Cycloheptylamine | C7H15N | CID 2899.[4]

  • Source: PubChem.[4]

  • URL:[Link]

  • Relevance: Baseline physical properties and safety data.[1]

Sources

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Cycloheptylamine | C7H15N | CID 2899 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Enantiomeric Purity: The Mosher’s Acid Analysis Guide

Executive Summary: The NMR Solution to Stereochemical Ambiguity

In the high-stakes environment of drug development, defining the absolute configuration (AC) and enantiomeric excess (ee) of a chiral scaffold is non-negotiable. While Chiral HPLC is often the default for routine ee monitoring, Mosher’s Acid Analysis remains the premier structural elucidation tool for assigning absolute stereochemistry ab initio without reference standards.

This guide moves beyond basic textbook descriptions. It treats Mosher’s analysis not merely as a reaction, but as a self-validating spectroscopic system . We compare it objectively against chromatographic alternatives and detail a "Double-Derivatization" protocol designed to eliminate the most common failure mode: kinetic resolution artifacts.

Mechanistic Principles: The Mosher Model[1]

The method relies on the derivatization of a chiral alcohol or amine with ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-methoxy- -trifluoromethylphenylacetic acid (MTPA) .[1][2][3]

The Anisotropic Shielding Effect

The power of Mosher’s method lies in the conformational rigidity of the resulting ester/amide. In solution, the MTPA ester adopts a preferred conformation where the carbinyl proton, the carbonyl group, and the trifluoromethyl group (

) are coplanar (syn-periplanar).

• The Phenyl Cone: The phenyl group of the MTPA moiety exerts a strong diamagnetic anisotropic shielding effect .

• The Result: Protons residing "above" or "below" the phenyl ring plane experience significantly different magnetic environments. By comparing the chemical shifts (

  ) of the diastereomers derived from (R)- and (S)-MTPA, we can map the spatial arrangement of substituents.

Diagram 1: The Mosher Shielding Model

This diagram visualizes the "Shielding Cone" critical for assigning configuration.

Figure 1: The preferred conformation of MTPA esters places specific substrate protons within the shielding cone of the phenyl ring, allowing spatial mapping based on chemical shift changes.

Comparative Analysis: Mosher vs. Alternatives

Selecting the right validation method depends on your specific stage in the pipeline.

Table 1: Technical Comparison of Stereochemical Validation Methods

Feature	Mosher's Acid Analysis	Chiral HPLC / SFC	Chiral Shift Reagents (e.g., Eu(hfc)₃)
Primary Output	Absolute Configuration & ee	Enantiomeric Excess (ee) Only	ee (Low Precision)
Sample State	Destructive (Derivatization required)	Non-destructive (Recoverable)	Non-destructive (In situ complex)
Reference Standard	Not Required (Self-referencing)	Required (To identify peaks)	Not Required
Method Dev Time	Low (Standard coupling protocol)	High (Column screening: 1-3 days)	Low (Titration experiment)
Precision	Moderate ( 2-3% ee)	High ( 0.1% ee)	Low (Broadening issues)
Cost	Low (Reagents)	High (Chiral Columns: $1k-$3k)	Moderate
Key Risk	Kinetic Resolution (False ee)	Co-elution (False single peak)	Line broadening / Solubility

Strategic Insight

• Use Mosher's Method When: You have a new chemical entity (NCE) with unknown stereochemistry and no available enantiomeric standards.

• Use Chiral HPLC When: You are in process development, have established standards, and need high-throughput ee monitoring.

Experimental Protocol: The "Double-Derivatization" Standard

CRITICAL WARNING: A common error is derivatizing with only one enantiomer of Mosher's acid (e.g., only (R)-MTPA-Cl) and assuming the other NMR signals represent the minor enantiomer.

• The Trap: If the reaction is not 100% complete, Kinetic Resolution may occur.[4][5] One enantiomer of your alcohol may react significantly faster with the (R)-chloride than the other.

• The Solution: You must perform two parallel reactions using both (R)- and (S)-MTPA chloride.

Step-by-Step Methodology

Reagents:

• Substrate: Chiral Alcohol or Amine (approx. 5-10 mg).

• Reagent: (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl (Acid Chlorides are preferred over DCC coupling for steric reasons).

• Base: Dry Pyridine or DMAP/Triethylamine.

• Solvent: Anhydrous

  (for direct NMR) or (requires workup).

Workflow Diagram

Figure 2: The parallel workflow ensures that kinetic resolution artifacts are identified. Both reactions must reach full conversion.

Detailed Procedure (Microscale)

• Preparation: Place 5 mg of dry substrate into two separate vials (Vial A and Vial B).

• Solvation: Dissolve both in 0.5 mL anhydrous pyridine-d5 (allows direct NMR analysis without workup).

• Addition:

  • To Vial A, add 1.5 eq of (S)-(+)-MTPA-Cl .

  • To Vial B, add 1.5 eq of (R)-(-)-MTPA-Cl .

  • Note on Nomenclature: The (S)-acid chloride yields the (R)-ester according to Cahn-Ingold-Prelog priority changes, but literature often refers to the acid source . Always track the stereochemistry of the reagent used .

• Incubation: Shake at room temperature for 1-4 hours. Monitor via TLC or spot NMR.

• Quench (Optional): If not using deuterated pyridine, dilute with ether, wash with dilute HCl, NaHCO3, and brine. Dry over MgSO4 and concentrate.

Data Analysis & Interpretation

To assign the absolute configuration, use the

parameter .[6]

The Calculation

ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="ng-star-inserted display">

[1][7]

Note: This formula assumes you are subtracting the chemical shift of the ester derived from the (R)-acid from the ester derived from the (S)-acid.

The Assignment Logic (Riguera Model)

• Tabulate the chemical shifts (

  ) for protons ( ) on both sides of the chiral center for both esters.

• Calculate

  for each proton.

• Visualize: Draw the substrate with the MTPA group.

  • Protons with positive

    ( ) reside on the right side of the plane (shielded by (R)-reagent, deshielded by (S)-reagent).

  • Protons with negative

    ( ) reside on the left side.

Validating ee

If you observe minor peaks in both Vial A and Vial B spectra:

• Confirm the minor peaks correspond to the diastereomer (check chemical shifts).

• Integrate Major vs. Minor peaks.

• If the ratio in Vial A matches Vial B, the ee is valid.

• If the ratios differ , kinetic resolution occurred.[4][5] The reaction was incomplete, and the ee data is invalid.

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters.[3] Journal of the American Chemical Society, 95(2), 512–519. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007).[2] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[1][2][8][9][10] Nature Protocols, 2, 2451–2458.[2] Link[1]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[2][9][6][11][12][13] Chemical Reviews, 104(1), 17–118. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2012).[14] Assignment of the absolute configuration of polyfunctional compounds by NMR using chiral derivatizing agents. Chemical Reviews, 112(8), 4603–4641.[14] Link

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• 14. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (1R)-1-cycloheptylethan-1-amine

Executive Safety Summary

(1R)-1-cycloheptylethan-1-amine is a high-value chiral building block.[1] While its specific Safety Data Sheet (SDS) may be sparse due to its novelty, it must be handled with the rigor applied to Class 8 Corrosive Aliphatic Amines .

Critical Hazard: The primary risk is irreversible eye damage and chemical burns due to high alkalinity (pH >11).[1] Unlike acids, which coagulate proteins (limiting penetration), amines induce liquefactive necrosis, allowing deep tissue penetration.[2][1]

Emergency Response "One-Pager"

Scenario	Immediate Action
Eye Contact	Time Critical: Flush immediately for 30 minutes . Do not wait for EMS. Alkaline burns continue to damage tissue until pH is neutralized.[2][1]
Skin Contact	Drench with water for 15 minutes.[2][1][3][4][5] Discard contaminated leather shoes/belts immediately (amines cannot be washed out of leather).[2][1]
Inhalation	Move to fresh air.[2][1][3][4][6] If pulmonary edema symptoms (coughing, foam) appear, seek immediate hospitalization.[2][1]
Spill (<100mL)	Absorb with vermiculite or chemically inert pads .[2][1] Do NOT use paper towels (rapid oxidation risk).[2][1]

Risk Assessment & Engineering Controls

Before selecting PPE, you must establish a hierarchy of controls. PPE is the last line of defense.[1]

The "Carbon Dioxide" Threat (Quality & Safety)

Primary amines react rapidly with atmospheric CO₂ to form carbamate salts.[1]

• Safety Implication: White crust formation on caps can cause friction/grinding, potentially jamming containers or creating particulate aerosols.[2][1]

• Quality Implication: This reaction degrades the enantiomeric excess (ee) and chemical purity of your reagent.[1]

• Control: Always handle under an inert atmosphere (Nitrogen/Argon) using Schlenk techniques or a glovebox when possible.[2][1]

Ventilation Requirements[2][7]

• Mandatory: Handling must occur inside a certified chemical fume hood.[2][1]

• Airflow: Maintain face velocity at 80–100 fpm.

• Justification: The odor threshold for cycloaliphatic amines is often lower than the OSHA PEL (Permissible Exposure Limit). If you can smell it, you are likely already overexposed.[2][1]

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "latex gloves."[2][1] Aliphatic amines permeate natural rubber rapidly.[2][1]

Hand Protection: The Permeation Logic

Scientific Rationale: Small, lipophilic amine molecules diffuse through polymer matrices.[2][1]

• Latex: FORBIDDEN. Breakthrough < 1 minute.

• Standard Nitrile (4 mil): Acceptable for splash protection only.[2][1] Change immediately upon contact.

• High-Risk Operations (Pouring/Synthesis): Use Laminate (Silver Shield/4H) or Double-Gloved Nitrile (Orange Heavy Duty outer / Blue exam inner).[1]

Glove Material	Breakthrough Time	Recommendation
Latex	< 1 min	DO NOT USE
Nitrile (Thin)	5–10 min	Splash only; change instantly.[1]
Nitrile (Thick)	> 30 min	Good for general handling.[1]
Laminate (EVOH)	> 480 min	Mandatory for spill cleanup or immersion.[2][1]

Eye & Face Protection[3][5]

• Standard: Chemical Splash Goggles (ANSI Z87.1).[2][1] Safety glasses are insufficient due to vapor absorption by contact lenses and liquid bypass.[1]

• High Volume (>500mL): Add a Face Shield over goggles.[2][1]

• Causality: Alkaline hydrolysis saponifies the fats in the cornea.[1] Damage is often delayed but permanent.[1]

Body Protection[2][8][9]

• Lab Coat: 100% Cotton or Flame-Resistant (Nomex).[1] Avoid synthetic blends which can melt into skin if the amine ignites (Flash point is likely ~30-60°C).[1]

• Apron: Chemical-resistant rubber apron recommended for transfer of volumes >1L.[1]

Operational Workflow: From Storage to Reaction[2]

This workflow minimizes exposure and preserves the chiral integrity of the amine.[1]

Figure 1: Safe handling workflow emphasizing thermal equilibration to prevent condensation (water) which accelerates carbamate formation.

Detailed Protocol Steps:

• Equilibration: Remove the bottle from the fridge and let it warm to room temperature inside the fume hood before opening. Opening a cold amine bottle condenses atmospheric moisture, leading to dangerous heat generation (exothermic hydration) and purity loss.[2][1]

• Transfer:

  • Preferred: Use a glass syringe with a long needle through a septum.[2][1]

  • Alternative: If pouring is necessary, use a funnel to avoid drips running down the bottle exterior.[2][1]

• Quenching: Never add the amine directly to strong acid.[1] Always add the amine slowly to a larger volume of solvent or dilute acid to manage the exotherm.[1]

Waste Management & Disposal

Crucial Rule: Never mix amine waste with oxidizing agents (e.g., Nitric Acid, Peroxides) or acid chlorides.[2][1] This can cause immediate fire or explosion.[2][1]

Waste Stream	Instructions
Basic Organic	Primary Stream. Segregate with other bases (e.g., Pyridine, TEA).[2][1]
Aqueous Basic	If diluted with water, check pH.[2][1] If >12, label as "Corrosive Basic Waste."[2][1]
Solid Waste	Contaminated gloves/wipes must go into Hazardous Solid Waste , not regular trash.[2][1] They will off-gas.[2][1]

Disposal Protocol:

• Package in UN-rated HDPE or glass containers.

• Label clearly: "Flammable, Corrosive, Toxic."[2][1]

• Do not fill containers >90% to allow for vapor expansion.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Cycloheptanemethanamine (Analogous Structure). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Guide. Retrieved from [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[2][1] Retrieved from [Link]

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